Arachidonic Acid methyl ester-d8
Arachidonic Acid methyl ester-d8
Arachidonic acid-d8 methyl ester is intended for use as an internal standard for the quantification of arachidonic acid methyl ester by GC- or LC-MS. Arachidonic acid methyl ester is an esterified form of arachidonic acid. It is commonly used as a reference standard for the quantification of arachidonic acid in biological samples and as a source of exogenous arachidonic acid in cells and in vivo.
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester can also be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate.
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester can also be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate.
Brand Name:
Vulcanchem
CAS No.:
19245-55-7
VCID:
VC0163646
InChI:
InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i7D,8D,10D,11D,13D,14D,16D,17D
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H34O2
Molecular Weight:
326.55
Arachidonic Acid methyl ester-d8
CAS No.: 19245-55-7
Cat. No.: VC0163646
Molecular Formula: C21H34O2
Molecular Weight: 326.55
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Specification
| Description | Arachidonic acid-d8 methyl ester is intended for use as an internal standard for the quantification of arachidonic acid methyl ester by GC- or LC-MS. Arachidonic acid methyl ester is an esterified form of arachidonic acid. It is commonly used as a reference standard for the quantification of arachidonic acid in biological samples and as a source of exogenous arachidonic acid in cells and in vivo. Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester can also be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate. |
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| CAS No. | 19245-55-7 |
| Molecular Formula | C21H34O2 |
| Molecular Weight | 326.55 |
| IUPAC Name | methyl (5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterioicosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i7D,8D,10D,11D,13D,14D,16D,17D |
| Standard InChI Key | OFIDNKMQBYGNIW-APIFDNBSSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC |
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